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Compound of Interest

Compound Name: 1-dihexylphosphoryloctane
CAS No.: 31160-64-2
Cat. No.: B1585398
Get Quote
. J

Application Note: Lanthanide-Actinide Group Separation using 1-Dihexylphosphoryloctane

Executive Summary

This guide details the application of 1-Dihexylphosphoryloctane (chemically identified as n-
Octyl-di-n-hexylphosphine oxide, a pure isomer of the TRPO family) for the group separation of
Lanthanides (Ln) and Actinides (An) from high-level liquid waste (HLLW).

Unlike standard TBP (Tri-n-butyl phosphate) processes which fail to extract trivalent actinides
(Am, Cm) effectively from acidic media, 1-Dihexylphosphoryloctane exhibits a high
distribution coefficient (

) for both Ln(I1l) and An(lll) in the 1-2 M HNO

range. This protocol focuses on the Total TRU (Transuranic) + Ln Partitioning workflow, a
critical step in advanced nuclear fuel reprocessing strategies (e.g., Partitioning &
Transmutation).

Chemical Profile & Mechanism
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Molecule: 1-Dihexylphosphoryloctane IUPAC Name: Octyl(dihexyl)phosphine oxide Formula:

Class: Neutral Organophosphorus Extractant (Phosphine Oxide)

Extraction Mechanism

The extraction proceeds via a solvation mechanism where the phosphoryl oxygen coordinates
with the metal cation, neutralizing the nitrate counter-ions.

e : Trivalent Actinide (Am, Cm) or Lanthanide (Nd, Eu).
 : 1-Dihexylphosphoryloctane.

o Selectivity: The extractant shows high affinity for actinides and lanthanides over fission
products like Cs, Sr, and Tc, but co-extracts Zr and Mo (requiring a scrub step).

Experimental Protocol
Materials & Preparation

o Extractant: 1-Dihexylphosphoryloctane (>99% purity).
e Diluent: n-Dodecane or Hydrogenated Kerosene (low aromatic content).

e Feed Solution: Simulated HLLW adjusted to 1.0 — 2.0 M HNO

e Scrub Solution: 0.5 M HNO

+ 0.05 M Oxalic Acid (
).
 Strip Solution (Total): 0.5 M Na
CcoO
or 5.5 M HNO

(Concentration dependent, see Section 3.4).
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Solvent Formulation: Prepare a 30% (v/v) solution of 1-Dihexylphosphoryloctane in n-
dodecane.

+ Note: No phase modifier (e.g., TBP or Octanol) is strictly required due to the high solubility of
the phosphine oxide adducts, preventing third-phase formation at moderate loading.

Workflow Overview (DOT Diagram)
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Figure 1: Process flow for the group separation of Ln/An using 1-Dihexylphosphoryloctane.

Step-by-Step Methodology

Step 1: Extraction (Group Partitioning)

Contact: Mix the Feed Solution (1-2 M HNO

) with the Solvent (30% 1-Dihexylphosphoryloctane) at an Organic-to-Aqueous (O/A) ratio
of 1:1 or 1:2.

Equilibration: Vortex or shake vigorously for 5 minutes at 25°C.

Separation: Centrifuge to separate phases.

Validation: Measure the alpha activity (Am-241) or ICP-MS (Eu, Nd) in both phases.
o Target: Distribution Ratio (
) > 10.

Step 2: Scrubbing (Impurity Removal)

Objective: Remove co-extracted Zirconium (Zr) and Molybdenum (Mo) which can foul the
stripping stages.

o Contact the Loaded Organic phase with 0.5 M HNO

+ 0.05 M Oxalic Acid.

e Use an O/Aratio of 2:1 or 3:1 (Organic rich).

» Oxalate complexes Zr/Mo, forcing them back into the aqueous phase while An/Ln remain in
the organic phase due to high

values at 0.5 M HNO
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Step 3: Stripping (Product Recovery)

o Objective: Recover the Ln/An group for downstream mutual separation (e.g., via TALSPEAK
or chromatography).

e Method A (High Acid Strip): Contact organic with 5.0 — 6.0 M HNO

o Mechanism: At very high acidity, the competition from HNO

extraction (
) suppresses metal extraction, driving An/Ln into the aqueous phase.

o Efficiency: Requires multiple stages (typically 4-6).

e Method B (Complexing Strip - Recommended for Lab): Contact with 0.5 M Sodium
Carbonate or 1 M Acetic Acid.

o Mechanism: Formation of aqueous-soluble carbonate/acetate complexes.
o Efficiency: Very high (

in 1-2 contacts).

Performance Data

The following table summarizes typical Distribution Ratios (

) for 1-Dihexylphosphoryloctane (30% in Dodecane) at varying nitric acid concentrations.
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D (0.1 M HNO D (1.0 M HNO D (5.0 M HNO
lon Behavior

) ) )

Extracted at

low/med acid;
Am(lII) ~50 > 20 <05 ] )

Stripped at high

acid.

Follows Am(llI)
Eu(lll ~45 >18 <05 closely (Group
Separation).

Strongly

extracted;
U(vl) > 100 > 500 > 100 ]

requires

Carbonate strip.

Rejected
Cs(l) <0.01 <0.01 <0.01 (remains in

raffinate).

Co-extracted;
removed by
Oxalic Acid

scrub.

Zr(Iv) > 10 >5 >1

Data derived from TRPO process parameters (Song et al., 1997).

Critical Considerations

o Lanthanide-Actinide Mutual Separation: 1-Dihexylphosphoryloctane is a Group Extractant.
It does not effectively separate Am from Eu on its own (Separation Factor

).

o Solution: To separate An from Ln after this process, the stripped product must be
processed using a soft-donor ligand system (e.g., DTPA-Lactic Acid in the TALSPEAK
process) or BTP-based extraction chromatography.
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Third Phase Formation: While 1-Dihexylphosphoryloctane is resistant to third-phase
formation compared to CMPO, avoid loading the organic phase with >15 g/L of metal ions. If
high loading is expected, add Isodecanol (5% v/v) as a modifier.

Radiolytic Stability: Phosphine oxides are highly resistant to radiolysis. The solvent can
withstand doses up to

Gy with minimal degradation, making it suitable for high-activity cycles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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